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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

1,4-Dichlorobenzene-d4 and its application as an internal standard in analytical

methodologies. This deuterated aromatic compound is a critical tool for ensuring accuracy and

precision in the quantification of volatile organic compounds.

Core Physicochemical Data
The essential quantitative properties of 1,4-Dichlorobenzene-d4 are summarized in the table

below. These values are fundamental for its application in analytical chemistry, particularly in

mass spectrometry-based methods.
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Property Value

Molecular Weight 151.027 g/mol [1]

Monoisotopic Mass 149.9941125 Da

Chemical Formula C₆D₄Cl₂

CAS Number 3855-82-1[1]

Melting Point 52-54 °C

Boiling Point 173 °C

Density 1.274 g/mL at 25 °C

Isotopic Purity ≥98 atom % D

Molecular Weight Calculation
The molecular weight of 1,4-Dichlorobenzene-d4 is derived from the sum of the atomic

weights of its constituent atoms. The diagram below illustrates this fundamental relationship.

Atomic Components

Molecular Weight
(151.027 g/mol)

6 x Carbon
(12.011 amu)

4 x Deuterium
(2.014 amu)

2 x Chlorine
(35.453 amu)
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Calculation of 1,4-Dichlorobenzene-d4 Molecular Weight.
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Experimental Protocol: Use as an Internal Standard
in GC-MS
1,4-Dichlorobenzene-d4 is frequently employed as an internal standard for the quantification

of volatile organic compounds (VOCs) in environmental samples, a technique often referred to

as isotope dilution mass spectrometry (IDMS). Its chemical similarity to many chlorinated

aromatic analytes ensures it behaves comparably during sample preparation and analysis, thus

effectively correcting for variations in extraction efficiency and instrument response.

Objective: To accurately quantify the concentration of a target analyte (e.g., 1,4-

Dichlorobenzene) in a water sample using 1,4-Dichlorobenzene-d4 as an internal standard.

Methodology:

Preparation of Standards:

Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of 1,4-
Dichlorobenzene-d4 and dissolve it in 10 mL of a suitable solvent, such as methanol or

hexane, in a Class A volumetric flask.

Internal Standard Working Solution (e.g., 10 µg/mL): Perform a serial dilution of the stock

solution to achieve the desired working concentration. The final concentration in the

sample should be comparable to the expected analyte concentration.

Calibration Standards: Prepare a series of calibration standards containing the target

analyte at various known concentrations. Spike each calibration standard with a constant,

known amount of the 1,4-Dichlorobenzene-d4 working solution.

Sample Preparation (Liquid-Liquid Extraction Example):

To a 100 mL water sample, add a precise volume of the internal standard working solution.

Add a suitable extraction solvent, such as dichloromethane.

Shake the mixture vigorously to ensure thorough mixing and allow the layers to separate.

Collect the organic layer, which now contains both the analyte and the internal standard.
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Dry the organic extract using anhydrous sodium sulfate to remove any residual water.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis:

Injection: Inject an aliquot of the prepared sample or calibration standard into the GC-MS

system.

Chromatographic Separation: The GC column separates the analyte and the internal

standard based on their boiling points and interactions with the stationary phase. Due to

their similar chemical nature, they will have very close retention times.

Mass Spectrometric Detection: The mass spectrometer detects and distinguishes between

the analyte and the deuterated internal standard based on their different mass-to-charge

ratios.

Quantification:

A calibration curve is generated by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for each

calibration standard.

The concentration of the analyte in the sample is then determined by calculating its peak

area ratio relative to the internal standard and interpolating this value from the calibration

curve.

The following diagram outlines the general workflow for this analytical process.
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Workflow for VOC analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b151393?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Deuterated_Standards_in_Volatile_Organic_Compound_VOC_Analysis.pdf
https://www.benchchem.com/product/b151393#1-4-dichlorobenzene-d4-molecular-weight
https://www.benchchem.com/product/b151393#1-4-dichlorobenzene-d4-molecular-weight
https://www.benchchem.com/product/b151393#1-4-dichlorobenzene-d4-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

